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For Researchers, Scientists, and Drug Development Professionals

Introduction
Vernolide is a naturally occurring sesquiterpene lactone that has garnered significant interest

within the scientific community due to its diverse pharmacological properties. Isolated from

various plant species, most notably from the genus Vernonia, this bioactive compound has

demonstrated potent antioxidant, antibacterial, and anticancer activities. This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

biological activities of vernolide, with a focus on its underlying mechanisms of action. Detailed

experimental protocols for its isolation, characterization, and biological evaluation are also

presented to facilitate further research and drug development efforts.

Chemical Structure and Properties
Vernolide is a complex sesquiterpene lactone with the molecular formula C₁₉H₂₂O₇.[1][2] Its

chemical structure is characterized by a germacrane-type sesquiterpene skeleton containing

an α-methylene-γ-lactone group, which is crucial for its biological activity. It is important to

distinguish vernolide from its related compounds, vernolide A and vernolide B, which

possess different molecular formulas and substituent groups.
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Property Value Reference(s)

Molecular Formula C₁₉H₂₂O₇ [1][2]

Molecular Weight 362.4 g/mol [1]

IUPAC Name

[(1R,3S,4R,8R,9Z,13R,15R)-1

5-hydroxy-5-methylidene-6-

oxo-7,14,16-

trioxatetracyclo[8.4.3.0¹,¹³.0⁴,⁸]

heptadec-9-en-3-yl] 2-

methylprop-2-enoate

[1]

Melting Point 176–177 °C [3]

Appearance White needle-like crystals [3]

Spectral Data Summary
Technique Key Observations Reference(s)

¹H-NMR (300 MHz, CD₃OD)

Signals corresponding to the

sesquiterpene backbone and

the methacrylate moiety.

[3]

¹³C-NMR (CD₃OD)
Resonances confirming the 19

carbon atoms of the structure.
[3]

Mass Spectrometry (EI-MS)
Molecular ion peak at m/z 385

[M+Na]⁺.
[3]

Biological Activities and Signaling Pathways
Vernolide exhibits a range of biological activities, with its anticancer properties being the most

extensively studied. Its mechanism of action often involves the modulation of key cellular

signaling pathways, leading to the inhibition of cancer cell growth and induction of apoptosis.

Anticancer Activity
Vernolide has been shown to induce apoptosis in various cancer cell lines. This pro-apoptotic

effect is mediated through the regulation of multiple signaling pathways, including the NF-κB
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and MAPK/ERK pathways.

The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of cell survival,

inflammation, and immunity. In many cancers, this pathway is constitutively active, promoting

cell proliferation and inhibiting apoptosis. Vernolide has been found to suppress the NF-κB

signaling cascade.
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Vernolide's inhibition of the NF-κB signaling pathway.

The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK)

pathway is another crucial signaling cascade that regulates cell proliferation, differentiation, and

survival. Dysregulation of this pathway is also common in cancer. Vernolide has been

observed to modulate the MAPK/ERK pathway, contributing to its anticancer effects.
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Modulation of the MAPK/ERK signaling pathway by vernolide.
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Antioxidant Activity
Vernolide exhibits significant antioxidant properties, which are attributed to its ability to

scavenge free radicals. This activity is believed to contribute to its overall therapeutic effects by

mitigating oxidative stress, a key factor in the pathogenesis of numerous diseases.

Antibacterial Activity
Vernolide has demonstrated notable antibacterial activity, particularly against Gram-positive

bacteria. Its mechanism of action is thought to involve the disruption of bacterial cell membrane

integrity and the inhibition of essential cellular processes.

Experimental Protocols
This section provides detailed methodologies for the isolation, characterization, and biological

evaluation of vernolide.

Isolation and Purification of Vernolide
The following protocol describes a general procedure for the extraction and chromatographic

purification of vernolide from plant material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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